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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and optimal storage
conditions for 2-hydroxyheptanal. Due to the limited availability of direct stability data for this
specific molecule, this document leverages established chemical principles and data from
structurally analogous a-hydroxy aldehydes and short-chain aliphatic aldehydes to provide a
comprehensive overview of its potential degradation pathways and recommended handling
protocols.

Executive Summary

2-Hydroxyheptanal, a bifunctional molecule containing both a hydroxyl and an aldehyde group
on adjacent carbons, is susceptible to several degradation pathways. The primary routes of
instability are anticipated to be oxidation, polymerization, and isomerization. Understanding
these pathways is critical for maintaining the purity and integrity of 2-hydroxyheptanal in
research and development settings. This guide outlines the theoretical basis for these
degradation mechanisms, provides recommended storage and handling procedures, and
presents a general protocol for stability assessment.

Chemical Properties of 2-Hydroxyheptanal

A summary of the key chemical properties of 2-hydroxyheptanal is presented in Table 1.
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Property Value
Molecular Formula C7H1402
Molecular Weight 130.18 g/mol
IUPAC Name 2-hydroxyheptanal
CAS Number 17046-02-5

H
Structure OW

Potential Degradation Pathways

The chemical structure of 2-hydroxyheptanal suggests several potential pathways for

degradation. These are primarily driven by the reactivity of the aldehyde functional group and

the presence of the a-hydroxyl group.

Autoxidation

Aldehydes are well-known to undergo autoxidation in the presence of atmospheric oxygen, a

process that can be accelerated by light.[1][2][3] This free-radical chain reaction leads to the

formation of the corresponding carboxylic acid, in this case, 2-hydroxyheptanoic acid. The

generally accepted mechanism for aldehyde autoxidation is depicted in Figure 1.
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Figure 1. General Mechanism of Aldehyde Autoxidation
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Figure 2. Workflow for 2-Hydroxyheptanal Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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